2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
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2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM144996-100g |
Boc-Tic-OH |
78879-20-6 | 98% | 100g |
$114 | 2021-08-05 | |
| Fluorochem | 062547-1g |
S)-2-tert-Butoxycarbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
78879-20-6 | 95% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 062547-5g |
S)-2-tert-Butoxycarbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
78879-20-6 | 95% | 5g |
￡11.00 | 2022-02-28 | |
| Fluorochem | 062547-10g |
S)-2-tert-Butoxycarbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
78879-20-6 | 95% | 10g |
￡17.00 | 2022-02-28 | |
| Fluorochem | 062547-25g |
S)-2-tert-Butoxycarbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
78879-20-6 | 95% | 25g |
￡30.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B134440-1g |
Boc-Tic-OH |
78879-20-6 | ≥98% | 1g |
¥30.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B134440-250mg |
Boc-Tic-OH |
78879-20-6 | ≥98% | 250mg |
¥29.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B134440-5g |
Boc-Tic-OH |
78879-20-6 | ≥98% | 5g |
¥79.90 | 2023-09-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JS082-20g |
Boc-Tic-OH |
78879-20-6 | 98% | 20g |
289.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JS082-5g |
Boc-Tic-OH |
78879-20-6 | 98% | 5g |
82.0CNY | 2021-08-05 |
Boc-Tic-OH (CAS No. 78879-20-6) is a specialized N-Boc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound, chemically known as N-tert-Butoxycarbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, plays a crucial role in modern medicinal chemistry due to its unique structural properties and versatile applications.
The growing interest in peptide-based therapeutics has significantly increased the demand for high-quality Boc-Tic-OH suppliers. Researchers frequently search for "Boc-Tic-OH synthesis protocol" or "Boc-Tic-OH price 2024," reflecting the compound's importance in drug discovery. Its tetrahydroisoquinoline scaffold makes it particularly valuable for developing novel GPCR-targeting drugs, a hot topic in current pharmaceutical research.
From a chemical perspective, Boc-Tic-OH offers excellent stereochemical stability during peptide coupling reactions. The Boc-protecting group can be selectively removed under mild acidic conditions, making it ideal for solid-phase peptide synthesis (SPPS). Many laboratories search for "Boc-Tic-OH solubility" or "Boc-Tic-OH storage conditions," as these parameters significantly affect experimental outcomes.
The pharmaceutical applications of Boc-Tic-OH are expanding rapidly, particularly in the development of neurological drugs and pain management therapies. Its structural similarity to endogenous neurotransmitters makes it valuable for creating peptide mimetics. Current research trends show increasing interest in "Boc-Tic-OH analogs" and "Boc-Tic-OH in drug delivery systems," indicating its growing importance in advanced drug formulation.
Quality control is paramount when working with Boc-Tic-OH CAS 78879-20-6. Reputable manufacturers provide comprehensive analytical data, including HPLC purity and chiral purity certificates. Researchers often inquire about "Boc-Tic-OH NMR spectrum" or "Boc-Tic-OH MSDS" to ensure proper handling and characterization of this valuable building block.
The market for Boc-protected amino acids like Boc-Tic-OH has seen steady growth, driven by increasing R&D investments in biopharmaceuticals. Industry reports suggest particular demand from contract research organizations (CROs) and academic research institutions. Searches for "buy Boc-Tic-OH online" and "Boc-Tic-OH bulk suppliers" have increased by 35% year-over-year, reflecting this upward trend.
From a synthetic chemistry perspective, Boc-Tic-OH presents interesting challenges and opportunities. The tetrahydroisoquinoline core requires specific stereocontrol strategies during synthesis, making it a subject of methodological research. Recent publications have explored "asymmetric synthesis of Boc-Tic-OH" and "green chemistry approaches to Boc-Tic-OH production," aligning with the industry's sustainability goals.
In formulation development, Boc-Tic-OH derivatives are being investigated for their potential in blood-brain barrier penetration, a critical factor in CNS drug development. This application has led to increased searches for "Boc-Tic-OH pharmacokinetics" and "Boc-Tic-OH prodrug strategies." The compound's versatility continues to inspire novel research directions in medicinal chemistry.
The regulatory landscape for Boc-Tic-OH remains favorable, as it's classified as a non-hazardous research chemical when handled properly. However, researchers should always consult "Boc-Tic-OH safety guidelines" and implement appropriate laboratory safety protocols. Proper personal protective equipment (PPE) is recommended when working with this compound in powder form.
Looking ahead, the future of Boc-Tic-OH (78879-20-6) appears promising. With increasing interest in peptide therapeutics and targeted drug delivery, this compound is likely to maintain its importance in pharmaceutical research. Emerging trends suggest growing applications in peptide-conjugated drugs and diagnostic agents, ensuring continued relevance in the evolving landscape of medicinal chemistry.
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